Cas no 2171644-91-8 (3-cyclohexyl-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}propanoic acid)

• Product Name: 3-cyclohexyl-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}propanoic acid
• CAS No: 2171644-91-8
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6607289
• PubChem ID: 165537725
• Update Time: 2025-05-21

3-cyclohexyl-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclohexyl-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}propanoic acid
• 2171644-91-8
• 3-cyclohexyl-2-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]formamido}propanoic acid
• EN300-1511769

• Inchi： 1S/C28H32N2O5/c31-25(32)24(16-18-8-2-1-3-9-18)29-26(33)28(14-15-28)30-27(34)35-17-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,18,23-24H,1-3,8-9,14-17H2,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： XZLSDUBZQRQQTB-UHFFFAOYSA-N
• SMILES： O=C(C1(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C(=O)O)CC1CCCCC1

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 105Ų

Additional information on 3-cyclohexyl-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}propanoic acid

3-Cyclohexyl-2-{1-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}propanoic Acid: A Comprehensive Overview

3-Cyclohexyl-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}propanoic acid, commonly referenced by its CAS number 2171644-91-8, is a complex organic compound with significant potential in the fields of pharmaceuticals and materials science. This compound is characterized by its intricate molecular structure, which includes a cyclohexyl group, a cyclopropyl ring, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of these functional groups makes it a valuable molecule for various applications, particularly in peptide synthesis and drug discovery.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the Fmoc group. This group is widely used in solid-phase peptide synthesis due to its stability under basic conditions and ease of removal under acidic conditions. The integration of the Fmoc group into the molecule ensures that the amino functionality is protected during the synthesis process, allowing for precise control over the reaction sequence. Recent advancements in catalytic methods have further streamlined the synthesis of such complex molecules, reducing production costs and improving yield.

One of the most promising applications of this compound lies in its use as an intermediate in peptide synthesis. The Fmoc group plays a critical role in protecting the amino terminus of amino acids during the assembly of peptides. This protection is essential for maintaining the integrity of the peptide backbone and ensuring that each amino acid is incorporated in the correct sequence. Moreover, the cyclohexyl and cyclopropyl groups contribute to the molecule's stability and solubility, making it an ideal candidate for use in various biological assays.

Recent studies have highlighted the potential of this compound in drug delivery systems. The unique combination of functional groups allows for targeted drug delivery by enabling conjugation with specific ligands or targeting moieties. For instance, researchers have explored the use of this compound as a carrier for anticancer drugs, where its ability to penetrate cellular membranes selectively could enhance therapeutic efficacy while minimizing side effects.

In addition to its role in peptide synthesis and drug delivery, this compound has also been investigated for its potential in materials science. The cyclopropyl ring introduces strain into the molecule, which can be exploited to create novel materials with unique mechanical or electronic properties. For example, incorporating this compound into polymer matrices could lead to materials with enhanced flexibility or conductivity.

The structural complexity of 3-cyclohexyl-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}propanoic acid presents both challenges and opportunities for researchers. On one hand, its intricate structure requires precise synthetic techniques to ensure high purity and consistency. On the other hand, this complexity also offers a platform for exploring new chemical reactions and developing innovative applications.

From an environmental perspective, there is growing interest in understanding the biodegradation pathways of such compounds. As industries increasingly adopt green chemistry principles, identifying sustainable methods for synthesizing and disposing of these molecules becomes crucial. Recent research has focused on developing enzymatic catalysts that can break down similar compounds efficiently, reducing their environmental footprint.

In conclusion, 3-cyclohexyl-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}propanoic acid (CAS No: 2171644-91-8) represents a versatile molecule with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it an invaluable tool in peptide synthesis, drug delivery, and materials science. As research continues to uncover new possibilities for this compound, its role in advancing scientific innovation is likely to expand further.